Cas no 2171989-66-3 (1-(1-aminocyclobutyl)-4-methylcyclohexan-1-ol)

• Product Name: 1-(1-aminocyclobutyl)-4-methylcyclohexan-1-ol
• CAS No: 2171989-66-3
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6099932
• PubChem ID: 165588080
• Update Time: 2025-06-13

1-(1-aminocyclobutyl)-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminocyclobutyl)-4-methylcyclohexan-1-ol
• 2171989-66-3
• EN300-1644364

• Inchi： 1S/C11H21NO/c1-9-3-7-11(13,8-4-9)10(12)5-2-6-10/h9,13H,2-8,12H2,1H3
• InChI Key： ALUJHGNMCXADQN-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C1(CCC1)N

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-aminocyclobutyl)-4-methylcyclohexan-1-ol

Exploring the Potential of 1-(1-aminocyclobutyl)-4-methylcyclohexan-1-ol (CAS No. 2171989-66-3) in Modern Pharmaceutical Research

The compound 1-(1-aminocyclobutyl)-4-methylcyclohexan-1-ol (CAS No. 2171989-66-3) has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery. As researchers delve deeper into the realm of small molecule therapeutics, this cyclobutyl-cyclohexanol derivative stands out for its promising pharmacological properties. The presence of both aminocyclobutyl and methylcyclohexanol moieties in its structure makes it a compelling candidate for further investigation in central nervous system (CNS) drug development and pain management therapies.

Recent studies have highlighted the growing interest in rigid cyclic structures like 1-(1-aminocyclobutyl)-4-methylcyclohexan-1-ol as they offer enhanced metabolic stability compared to their flexible counterparts. This characteristic is particularly valuable in addressing one of the most pressing challenges in modern pharmacology - improving drug half-life and oral bioavailability. The compound's CAS number 2171989-66-3 has become increasingly searched in scientific databases, reflecting its rising importance in medicinal chemistry circles.

The structural complexity of 1-(1-aminocyclobutyl)-4-methylcyclohexan-1-ol presents exciting opportunities for structure-activity relationship (SAR) studies. Researchers are particularly intrigued by how the aminocyclobutyl group influences the molecule's binding affinity to various biological targets. This interest aligns with current trends in personalized medicine, where understanding subtle molecular interactions can lead to more effective treatments with fewer side effects.

In the context of neuropharmacology, the compound's potential as a blood-brain barrier penetrant has sparked considerable discussion. The methylcyclohexanol moiety may contribute to improved lipophilicity, a crucial factor for CNS-targeting drugs. This property makes CAS 2171989-66-3 particularly relevant to current research on neurodegenerative diseases and mood disorders, areas where patients and healthcare providers are actively seeking new therapeutic options.

Synthetic accessibility is another notable aspect of 1-(1-aminocyclobutyl)-4-methylcyclohexan-1-ol. The development of efficient synthetic routes to this compound has become a hot topic in organic chemistry forums and publications. Researchers are exploring various cyclobutane ring formation strategies and stereoselective synthesis methods to obtain this molecule with high purity and yield. These discussions often intersect with broader interests in green chemistry and sustainable pharmaceutical manufacturing.

The pharmacokinetic profile of 1-(1-aminocyclobutyl)-4-methylcyclohexan-1-ol remains an active area of investigation. Preliminary data suggests that the compound may exhibit favorable ADME properties (Absorption, Distribution, Metabolism, and Excretion), which is crucial for its potential transition from preclinical studies to clinical trials. This aspect resonates with the pharmaceutical industry's current focus on reducing attrition rates in drug development pipelines.

From a computational chemistry perspective, CAS 2171989-66-3 has served as an interesting case study for molecular docking simulations and quantitative structure-activity relationship (QSAR) modeling. These computational approaches are becoming increasingly important in drug design, especially with the growing adoption of artificial intelligence in drug discovery. The compound's relatively compact yet complex structure makes it an ideal subject for testing new predictive algorithms in medicinal chemistry.

The potential therapeutic applications of 1-(1-aminocyclobutyl)-4-methylcyclohexan-1-ol extend beyond CNS disorders. Some researchers are investigating its utility in inflammatory conditions and metabolic diseases, areas that consistently rank among the most searched health topics online. The compound's structural versatility allows for various derivatization strategies, enabling scientists to explore multiple biological targets with a single scaffold.

Quality control and analytical method development for 2171989-66-3 have also emerged as important discussion points. As regulatory requirements become more stringent, researchers are developing robust HPLC methods and spectroscopic characterization protocols for this compound. These technical aspects are crucial for ensuring reproducible research and maintaining the integrity of pharmaceutical standards.

Looking ahead, the scientific community anticipates that 1-(1-aminocyclobutyl)-4-methylcyclohexan-1-ol will continue to be a valuable tool in drug discovery research. Its unique combination of structural features and pharmacological potential positions it as a promising candidate for addressing unmet medical needs. As more data becomes available about this compound, its CAS number 2171989-66-3 is likely to appear with increasing frequency in both academic literature and patent applications.